2-(4-bromophenyl)-1H-imidazo[4,5-b]phenazine

• CAS No.: 114991-80-9
• Molecular Formula: C19H11BrN4
• Molecular Weight: 375.2 g/mol
• IUPAC Name: 2-(4-bromophenyl)-10H-imidazo[4,5-b]phenazine
• InChI: InChI=1S/C19H11BrN4/c20-12-7-5-11(6-8-12)19-23-17-9-15-16(10-18(17)24-19)22-14-4-2-1-3-13(14)21-15/h1-10,21H
• InChI Key: BFMIKRSRHQYYLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC3=CC4=NC(=NC4=CC3=N2)C5=CC=C(C=C5)Br

Description

2-(4-Bromophenyl)-1H-imidazo[4,5-b]phenazine is a synthetic organic compound that belongs to the class of phenazine derivatives. Phenazines are known for their diverse biological properties, including antimicrobial, antitumor, antioxidant, antimalarial, and neuroprotective activities . The structure of this compound includes a bromophenyl group attached to an imidazo[4,5-b]phenazine core, making it a unique and valuable compound for various scientific research applications.

Preparation Methods

The synthesis of 2-(4-bromophenyl)-1H-imidazo[4,5-b]phenazine can be achieved through several synthetic routes. One common method involves the condensation of 1,2-diaminobenzenes with 2C-units, followed by oxidative cyclization . Another approach is the Pd-catalyzed N-arylation, which involves the coupling of 4-bromophenyl groups with imidazo[4,5-b]phenazine precursors . Industrial production methods often utilize multicomponent approaches to streamline the synthesis process and improve yield .

Chemical Reactions Analysis

2-(4-Bromophenyl)-1H-imidazo[4,5-b]phenazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced phenazine derivatives.

Substitution: The bromophenyl group allows for substitution reactions, where the bromine atom can be replaced with other functional groups using reagents like Grignard reagents or organolithium compounds.

Scientific Research Applications

2-(4-Bromophenyl)-1H-imidazo[4,5-b]phenazine has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex phenazine derivatives and as a catalyst in various organic reactions.

Biology: The compound exhibits antimicrobial and antitumor activities, making it a valuable tool for studying biological processes and developing new therapeutic agents.

Medicine: Its potential as an antitumor and antimicrobial agent is being explored for the development of new drugs.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals due to its stable and versatile structure.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-1H-imidazo[4,5-b]phenazine involves its interaction with molecular targets and pathways within cells. The compound can intercalate into DNA, disrupting the replication and transcription processes, leading to cell death . Additionally, it can generate reactive oxygen species (ROS) that induce oxidative stress and apoptosis in cancer cells .

Comparison with Similar Compounds

2-(4-Bromophenyl)-1H-imidazo[4,5-b]phenazine can be compared with other phenazine derivatives such as:

Phenazine-1-carboxylic acid: Known for its potent activity against Mycobacterium tuberculosis.

Clofazimine: A phenazine derivative used as an antituberculosis agent.

Pyocyanin: A natural phenazine produced by Pseudomonas aeruginosa with antimicrobial properties.

The uniqueness of this compound lies in its bromophenyl group, which enhances its reactivity and allows for further functionalization, making it a versatile compound for various applications.